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Compound of Interest

Compound Name: Chloromethyl dodecanoate

Cat. No.: B049813

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Chloromethyl dodecanoate. The
content herein outlines operational procedures, personal protective equipment (PPE), and
disposal plans to ensure laboratory safety and proper chemical management.

Disclaimer: A specific Safety Data Sheet (SDS) for Chloromethyl dodecanoate was not
located. The following information is synthesized from data for structurally similar and related
compounds, such as Chloromethyl chlorosulfate and Chloromethyl pivalate.[1][2] It is
imperative to handle this compound with extreme caution and to consult with a qualified safety
professional before use.

Hazard Identification and Immediate Precautions

Based on analogous compounds, Chloromethyl dodecanoate is anticipated to be a
hazardous chemical. It is likely to be harmful if swallowed, cause severe skin burns and eye
damage, and may be fatal if inhaled.[1] Immediate precautions include avoiding all personal
contact, including inhalation of vapors or mist, and using the chemical only in a well-ventilated
area, preferably within a certified chemical fume hood.[1][3]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is mandatory when
handling Chloromethyl dodecanoate:
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles and Face
Shield

Tightly fitting safety goggles
meeting NIOSH (US) or EN
166 (EU) standards are
required.[1] A face shield (8-
inch minimum) must be worn
over goggles for splash

protection.[1]

Hand Protection

Chemical-resistant Gloves

Handle with gloves inspected
prior to use. Butyl rubber or
Viton® gloves are
recommended as halogenated
hydrocarbons can degrade
standard glove materials.[3]
Use proper glove removal
technique to avoid skin

contact.[1]

Body Protection

Flame-retardant Lab Coat &

Chemical Apron

A flame-retardant lab coat
should be worn over personal
clothing.[3] For operations with
a higher risk of splashing, a
chemical-resistant apron over

the lab coat is advised.[3]

Respiratory Protection

Respirator

Use only in a well-ventilated
area, preferably a chemical
fume hood.[1] If engineering
controls are insufficient or for
emergencies, wear a NIOSH-

approved respirator.[1]

Footwear

Closed-toe, Chemical-resistant

Shoes

Shoes should fully cover the
feet and be made of a material
that resists chemical

penetration.[3]
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Operational Plan: From Handling to Storage

1.

Preparation:

Obtain and read all available safety information before handling.[1]

Ensure a chemical fume hood is operational and the workspace is clear.
Have an emergency eyewash station and safety shower readily accessible.

Put on all required PPE as detailed in the table above.

. Handling:

Conduct all manipulations of Chloromethyl dodecanoate within a chemical fume hood to
minimize inhalation exposure.[2]

Avoid contact with skin, eyes, and clothing.[1]
Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]
Use non-sparking tools and take precautionary measures against static discharge.[2][4]

Do not eat, drink, or smoke in the handling area.[1]

. Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]
Store locked up.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

The substance is noted to be heat and moisture sensitive.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4]
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Emergency Procedures

e In Case of a Spill:
o Evacuate the area immediately and alert others.[3]
o Ensure the area is well-ventilated, if safe to do so0.[3]

o Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and collect it in a
suitable, closed container for hazardous waste disposal.[1]

o Do not let the product enter drains.[1]
o First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a POISON CENTER or doctor.[1]

[¢]

o If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1] Wash contaminated clothing before reuse.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

[1]
o If Swallowed: Rinse mouth. Do NOT induce vomiting.[1] Call a POISON CENTER or

doctor if you feel unwell.[1]

Disposal Plan

o Waste Segregation:

o Solid Waste: Any unused product and contaminated disposables (e.g., gloves, absorbent
material) should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

o Liquid Waste: Solutions containing Chloromethyl dodecanoate should be collected in a
separate, labeled hazardous waste container for halogenated organic waste.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://www.benchchem.com/product/b049813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e Disposal Protocol:

o Dispose of contents and container to an approved waste disposal plant.[1]

o Contact a licensed professional waste disposal service.[1] One method of disposal is to

dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[1]

o Do not dispose of down the drain or with general laboratory waste.

Quantitative Data Summary

The following table summarizes key quantitative data for compounds structurally similar to

Chloromethyl dodecanoate. This information is provided as a reference for safety and

handling procedures.

Property Value Source Compound
Molecular Formula C13H25CIO2 Chloromethyl dodecanoate
Molecular Weight Not Available -

Hazard Statements

H302, H314, H330, H350

Chloromethyl chlorosulfate[1]

Precautionary Statements

P201, P202, P260, P264,
P270, P271, P280, P284,
P301+P312+P330,
P301+P330+P331,
P303+P361+P353,
P304+P340+P310,
P305+P351+P338+P310,
P308+P313, P363,
P403+P233, P405, P501

Chloromethyl chlorosulfate[1]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Chloromethyl dodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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